6-Amino-5-methyl-1,4-dihydropyrimidin-4-one
Overview
Description
Synthesis Analysis
The synthesis of “6-Amino-5-methyl-1,4-dihydropyrimidin-4-one” involves a three-component Biginelli reaction . This reaction involves the combination of an aldehyde, a β-ketoester, and urea . The reaction was carried out under heterogeneous catalysis to allow easy recovery of the product from the reaction mixture and recycling of the catalyst .
Molecular Structure Analysis
The molecular structure of “6-Amino-5-methyl-1,4-dihydropyrimidin-4-one” is represented by the InChI code 1S/C5H7N3O/c1-3-4(6)7-2-8-5(3)9/h2H,1H3,(H3,6,7,8,9) . The molecular weight of this compound is 125.13 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “6-Amino-5-methyl-1,4-dihydropyrimidin-4-one” include a melting point of 240-242°C . It is a powder at room temperature .
Scientific Research Applications
Antiviral Research
Compounds containing heteroaryl amines, similar to 6-Amino-5-methyl-1,4-dihydropyrimidin-4-one, have shown promising antiviral activity. Research indicates potential against viruses such as the Newcastle disease virus, with activity comparable to established antiviral drugs like Ribavirin .
Corrosion Inhibition
Derivatives of dihydropyrimidinones have been studied for their effectiveness as corrosion inhibitors. The adsorption and inhibition efficiency of these compounds can reach up to 95.7%, showcasing their potential in protecting metals from corrosion .
Pharmacological Synthesis
Functionalized pyridylamines, which are structurally related to dihydropyrimidinones, have been synthesized for pharmacological applications. These compounds are prepared under specific conditions and have potential in various therapeutic areas .
Green Chemistry
Dihydropyrimidinones have been synthesized using environmentally friendly methods such as the Biginelli reaction. This approach emphasizes cost-effectiveness, recyclability, and the use of green catalysts .
Antimicrobial Activity
Research into thieno[2,3-d]pyrimidines, which share a core structure with 6-Amino-5-methyl-1,4-dihydropyrimidin-4-one, has demonstrated in vitro antimicrobial activity. These studies focus on designing and synthesizing compounds for potential use in combating microbial infections .
Safety and Hazards
Mechanism of Action
Target of Action
It’s worth noting that this compound is a derivative of dihydropyrimidinones, which have been reported to exhibit cytotoxic effects against various cancer cell lines .
Result of Action
Related compounds have been shown to exhibit cytotoxic effects against various cancer cell lines .
properties
IUPAC Name |
4-amino-5-methyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-3-4(6)7-2-8-5(3)9/h2H,1H3,(H3,6,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USUKYQBTLDFRBC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CNC1=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-5-methyl-1,4-dihydropyrimidin-4-one | |
CAS RN |
53557-50-9 |
Source
|
| Record name | 6-amino-5-methyl-1,4-dihydropyrimidin-4-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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